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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for Positron Emission Tomography (PET)

imaging using the radiotracer [18F]UCB-H, which targets the Synaptic Vesicle Glycoprotein 2A

(SV2A) to enable in vivo quantification of synaptic density. The following sections detail the

necessary parameters for human, non-human primate, and rodent studies, presented in a clear

and structured format to facilitate experimental design and execution.

Human Studies: Image Acquisition Parameters
This protocol is designed for clinical research settings involving adult human subjects.

Table 1: Human [18F]UCB-H PET Imaging Parameters
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Parameter Value Reference

Radiotracer [18F]UCB-H [1]

Injected Dose
~170.4 ± 24.9 MBq

(intravenous bolus)
[1]

PET Scanner
Siemens/CTI ECAT HR+ or

similar
[1]

Acquisition Mode Dynamic 3D list mode [1]

Scan Duration 100 minutes [1]

Frame Timing
6 x 10s, 8 x 30s, 5 x 120s, 17 x

300s
[1]

Attenuation Correction CT-based [2]

Image Reconstruction Filtered Backprojection (FBP) [1]

Corrections Applied
Measured attenuation, dead

time, random events, scatter
[1]

Input Function

Arterial blood sampling or

Image-Derived Input Function

(IDIF) from carotids

[1]

Experimental Protocol: Human [18F]UCB-H PET Imaging
Subject Preparation:

Subjects should fast for a minimum of 4-6 hours prior to the scan.

An intravenous catheter should be placed for radiotracer injection.

For studies requiring an arterial input function, an arterial line should be placed.

Radiotracer Administration:

Administer an intravenous bolus injection of approximately 170.4 ± 24.9 MBq of

[18F]UCB-H.[1]
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PET Scan Acquisition:

Begin dynamic PET acquisition simultaneously with the radiotracer injection.

Acquire data for a total of 100 minutes using a framing scheme such as: 6 frames of 10

seconds, 8 frames of 30 seconds, 5 frames of 120 seconds, and 17 frames of 300

seconds.[1]

Image Reconstruction and Analysis:

Reconstruct the dynamic PET images using a filtered backprojection algorithm.

Apply corrections for attenuation, dead time, random events, and scatter.[1]

Generate time-activity curves (TACs) for various brain regions of interest.

If an arterial input function is used, collect serial arterial blood samples throughout the

scan to measure radioactivity concentration.

Alternatively, an image-derived input function can be obtained from the carotid arteries.[1]

Use kinetic modeling, such as the Logan graphical analysis, to estimate the regional

distribution volume (VT) of [18F]UCB-H.[1]
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Non-Human Primate Studies: Image Acquisition
Parameters
This protocol is suitable for preclinical studies in non-human primates (NHPs).

Table 2: Non-Human Primate [18F]UCB-H PET Imaging Parameters

Parameter Value Reference

Radiotracer [18F]UCB-H [3]

Injected Dose
32.9 ± 1.0 MBq/kg

(intravenous bolus)
[3]

PET Scanner
Siemens/CTI ECAT EXACT

HR+ or similar
[3]

Acquisition Mode Dynamic 3D [3]

Scan Duration 120 minutes or 240 minutes [3]

Attenuation Correction 68Ge transmission scan [3]

Image Reconstruction
Ordered Subset Expectation

Maximization (OSEM-2D)
[3]

Corrections Applied

Radioactive decay, scatter,

attenuation, detector

inhomogeneity

[3]

Input Function
Arterial blood sampling with

metabolite analysis
[3]

Experimental Protocol: Non-Human Primate [18F]UCB-H
PET Imaging

Animal Preparation:

Anesthetize the NHP and maintain anesthesia throughout the procedure.
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Place intravenous catheters for radiotracer injection and blood sampling.

Position the animal in the PET scanner.

Radiotracer Administration:

Administer an intravenous bolus injection of 32.9 ± 1.0 MBq/kg of [18F]UCB-H.[3]

PET Scan Acquisition:

Start the dynamic PET scan at the time of injection.

Acquire data for a duration of 120 or 240 minutes.[3]

Arterial Blood Sampling:

Collect serial arterial blood samples throughout the scan to determine the parent

radiotracer concentration and for metabolite analysis.[3]

Image Reconstruction and Analysis:

Reconstruct the dynamic PET images using an OSEM-2D algorithm.

Apply all necessary corrections.[3]

Generate TACs for brain regions of interest.

Perform kinetic modeling using the arterial input function corrected for metabolites. A two-

tissue compartment model (2TCM) is often optimal.[3]
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NHP [18F]UCB-H PET Experimental Workflow

Rodent Studies: Image Acquisition Parameters
This protocol is intended for preclinical research in mice or rats.

Table 3: Rodent [18F]UCB-H PET Imaging Parameters

Parameter Value Reference

Radiotracer [18F]UCB-H [4]

PET Scanner
Siemens Inveon PET-CT or

similar µPET scanner
[4]

Anesthesia Isoflurane with oxygen [4]

Acquisition Mode Dynamic [4]

Scan Duration 60-120 minutes [4]

Attenuation Correction CT-based [4]

Image Reconstruction

3D Ordered Subset

Expectation Maximization

(OSEM 3D)

[5]

Blocking Agent (for specificity) Levetiracetam (LEV) [4]

Input Function
Population-based Image-

Derived Input Function (IDIF)
[4]

Experimental Protocol: Rodent [18F]UCB-H PET Imaging
Animal Preparation:

Anesthetize the rodent using a mixture of isoflurane and oxygen and maintain anesthesia

for the duration of the experiment.[4]

Place a tail-vein catheter for radiotracer injection.

Position the animal on the scanner bed.
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Radiotracer Administration:

Administer an intravenous bolus injection of [18F]UCB-H.

PET/CT Scan Acquisition:

Acquire a dynamic PET scan for 60 to 120 minutes.[4]

Perform a CT scan for attenuation correction.

Blocking Study (Optional):

To confirm the specificity of [18F]UCB-H binding to SV2A, a separate cohort of animals

can be pre-treated with levetiracetam (e.g., 50 mg/kg) prior to radiotracer injection.[4]

Image Reconstruction and Analysis:

Reconstruct the dynamic PET images using an OSEM 3D algorithm.[5]

Generate an image-derived input function, often using a population-based method.[4]

Perform kinetic modeling to determine the volume of distribution (VT).[4]
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Rodent [18F]UCB-H PET Experimental Workflow

Signaling Pathway and Logical Relationships
The following diagram illustrates the principle of [18F]UCB-H PET imaging. The radiotracer

binds to SV2A, a protein located on presynaptic vesicles. The PET scanner detects the

radioactive signal from [18F]UCB-H, allowing for the in vivo quantification of SV2A, which

serves as a proxy for synaptic density.
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Principle of [18F]UCB-H PET Imaging of SV2A

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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